2-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-(6-methoxy-3,4-dihydro-1H-isoquinolin-2-yl)-6-methylsulfonyl-1,3-benzothiazole
• InChI: InChI=1S/C18H18N2O3S2/c1-23-14-4-3-13-11-20(8-7-12(13)9-14)18-19-16-6-5-15(25(2,21)22)10-17(16)24-18/h3-6,9-10H,7-8,11H2,1-2H3
• InChI Key: ZULBJRKXWUAGCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CN(CC2)C3=NC4=C(S3)C=C(C=C4)S(=O)(=O)C)C=C1
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol
• CAS No.: 1219901-92-4

Description

This compound features a tetrahydroisoquinoline core substituted at position 6 with a methoxy group and at position 2 with a 6-methanesulfonyl-1,3-benzothiazolyl moiety. The benzothiazole heterocycle contributes to structural rigidity and may facilitate interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline typically involves the following steps:

Formation of the Benzothiazole Ring: The benzothiazole ring is synthesized through the cyclization of 2-aminothiophenol with a suitable aldehyde or ketone under acidic conditions.

Methanesulfonylation: The benzothiazole derivative is then subjected to methanesulfonylation using methanesulfonyl chloride in the presence of a base such as triethylamine.

Formation of the Tetrahydroisoquinoline Ring: The final step involves the cyclization of the intermediate with a suitable methoxy-substituted precursor under acidic or basic conditions to form the tetrahydroisoquinoline ring.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to improve yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methanesulfonyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of the corresponding alcohol or amine derivatives.

Substitution: Formation of substituted benzothiazole derivatives.

Scientific Research Applications

2-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in various medical conditions.

Industry: Used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on the cell surface or within the cell.

Altering Gene Expression: Influencing the expression of genes involved in various biological processes.

Comparison with Similar Compounds

Structural Features and Molecular Properties

The table below compares key structural and molecular attributes of the target compound with analogs from the evidence:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Notable Features
Target Compound	Tetrahydroisoquinoline	6-methoxy, 2-(6-methanesulfonyl-1,3-benzothiazol-2-yl)	C₂₀H₂₀N₂O₃S₂	400.52	Methanesulfonyl-benzothiazole enhances polarity
(S)-2-(6-Fluorobenzo[d]oxazol-2-yl)-6-methoxy-... []	Tetrahydroisoquinoline	6-methoxy, 2-(6-fluorobenzooxazol-2-yl), 5-(methoxypyridinyl)	C₂₄H₂₁FN₂O₅	452.44	Angiotensin II antagonist; fluorinated heterocycle
8-Bromo-6-methoxy-THIQ []	Tetrahydroisoquinoline	6-methoxy, 8-bromo	C₁₀H₁₂BrNO	242.11	Bromine substitution enables further functionalization
Compound 3 []	Tetrahydroisoquinoline	2-(2,3-dihydro[1,4]benzodioxin-6-yl)ethylamine	C₁₁H₁₅NO₂	193.24	Benzodioxin moiety; antitumor activity (61% yield)
Compound 6 []	Hexahydro-dioxinoisoquinoline	6-(3,4,5-trimethoxyphenyl)	C₂₃H₂₄F₃NO₆	467.44	Trimethoxyphenyl group; antitumor activity

Key Observations :

• Heterocyclic Attachments : The target’s benzothiazole group (with sulfur) contrasts with benzooxazole (oxygen in ) and benzodioxin (oxygen-rich in ). Sulfur’s polarizability may improve binding affinity in biological systems compared to oxygen .
• Substituent Effects: The 6-methoxy group is conserved across multiple analogs, suggesting its role in stabilizing the tetrahydroisoquinoline core or modulating electronic effects. The methanesulfonyl group in the target likely increases solubility relative to halogenated (e.g., bromo in ) or aryl (e.g., trimethoxyphenyl in ) substituents .

Biological Activity

The compound 2-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline is a complex organic molecule that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Structural Characteristics

The compound's structure includes:

• Benzothiazole moiety : Known for diverse pharmacological properties.
• Methanesulfonyl group : Contributes to its chemical reactivity.
• Tetrahydroisoquinoline framework : Implicated in various biological activities.

Anticancer Activity

Research has indicated that compounds containing benzothiazole derivatives exhibit significant anticancer properties. For instance:

• In vitro studies have shown that similar benzothiazole derivatives can inhibit the proliferation of various cancer cell lines such as A-549 (lung cancer), MCF7 (breast cancer), and HCT-116 (colon cancer) with IC50 values ranging from 0.02 to 0.08 μmol/mL .

Antioxidant Properties

The compound has also been evaluated for its antioxidant capabilities:

• DPPH Radical Scavenging Assay : Similar compounds demonstrated moderate DPPH radical-scavenging activity compared to ascorbic acid at concentrations of 100 μg/mL .

Antimicrobial Activity

The benzothiazole component is linked to notable antimicrobial properties:

• Compounds with similar structures have shown effectiveness against various bacterial and fungal strains. For example, derivatives were tested against multiple pathogens and exhibited moderate activity .

The biological effects of 2-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline may involve:

• Enzyme Inhibition : The compound may modulate enzyme activities that are crucial for cancer cell survival.
• Interference with Cellular Signaling : It may disrupt signaling pathways that promote tumor growth or microbial resistance.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds:

Study	Compound	Activity Observed	IC50 Values
	4-Methoxy-Benzothiazole Derivative	Anticancer (A-549)	0.02 μmol/mL
	DPPH Radical Scavenger	Antioxidant Activity	Moderate compared to ascorbic acid
	Benzothiazole Derivative	Antimicrobial	Moderate against bacterial strains

Synthesis and Structural Similarities

The synthesis of this compound typically involves several key steps:

• Formation of the benzothiazole ring through cyclization reactions.
• Introduction of the methanesulfonyl group via sulfonation.
• Construction of the tetrahydroisoquinoline framework through multi-step reactions.

Similar compounds often share structural features that influence their biological activities. For example:

Compound Name	Structure Features	Biological Activity
N-(6-Methoxy-1,3-benzothiazol-2-yl)acetamide	Lacks methanesulfonyl group	Anticancer
Benzothiazole Derivative A	Contains halogen substituents	Varies significantly

Q & A

Q. How can researchers validate target engagement in cellular models for this compound?

• Methodological Answer : Techniques include:
• Cellular thermal shift assays (CETSA) to confirm target binding.
• siRNA knockdown to correlate target expression with activity.
• Fluorescence polarization assays for real-time binding kinetics.
  Example: CETSA showing a ΔTₘ shift >2°C confirms intracellular target engagement .